Cas no 918900-56-8 (2-Methyl-8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepine)
918900-56-8 structure
Product Name:2-Methyl-8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepine
CAS No:918900-56-8
MF:C11H14N2O2
MW:206.241062641144
CID:768781
Update Time:2023-08-03
2-Methyl-8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepine Chemical and Physical Properties
Names and Identifiers
-
- 1H-2-Benzazepine, 2,3,4,5-tetrahydro-2-methyl-8-nitro-
- 2-methyl-8-nitro-1,3,4,5-tetrahydro-2-benzazepine
- 2-Methyl-8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepine
- FYKGJTBCKZERNI-UHFFFAOYSA-N
-
- Inchi: 1S/C11H14N2O2/c1-12-6-2-3-9-4-5-11(13(14)15)7-10(9)8-12/h4-5,7H,2-3,6,8H2,1H3
- InChI Key: FYKGJTBCKZERNI-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC2=C(C=1)CN(C)CCC2)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 239
- Topological Polar Surface Area: 49.1
2-Methyl-8-nitro-2,3,4,5-tetrahydro-1H-2-benzazepine Related Literature
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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